Cas no 59229-64-0 (3,3-Dimethylmorpholine hydrochloride)

• Product Name: 3,3-Dimethylmorpholine hydrochloride
• CAS No: 59229-64-0
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD11052542
• CID: 858820
• PubChem ID: 22342863
• Update Time: 2025-11-01

3,3-Dimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylmorpholine hydrochloride
• 3,3-Dimethyl-morpholine hydrochloride
• CS-0061123
• AKOS016014097
• 3,3-Dimethylmorpholinehydrochloride
• MFCD11052542
• 59229-64-0
• LZJCSEZZLIIZJI-UHFFFAOYSA-N
• 3,3-Dimethylmorpholine--hydrogen chloride (1/1)
• SCHEMBL2673263
• 3,3-Dimethylmorpholine;hydrochloride
• S10178
• Morpholine, 3,3-dimethyl-, hydrochloride
• DB-072611
• 3,3-dimethylmorpholine hydrochloric acid
• DTXSID90625024
• SB37839
• 3,3-DIMETHYLMORPHOLINE,HCL
• BS-41769
• EN300-193421

• MDL： MFCD11052542
• Inchi： 1S/C6H13NO.ClH/c1-6(2)5-8-4-3-7-6;/h7H,3-5H2,1-2H3;1H
• InChI Key： LZJCSEZZLIIZJI-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C)(C)C1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3,3-Dimethylmorpholine hydrochloride

Recent Advances in the Application of 3,3-Dimethylmorpholine Hydrochloride (CAS: 59229-64-0) in Chemical Biology and Pharmaceutical Research

3,3-Dimethylmorpholine hydrochloride (CAS: 59229-64-0) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic amine derivative serves as a crucial building block in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its utility as a key intermediate in the preparation of novel therapeutic agents, with particular emphasis on its role in modulating neurotransmitter systems and microbial growth inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of potent sigma-1 receptor ligands. The research team utilized 3,3-dimethylmorpholine hydrochloride to develop a series of novel compounds showing remarkable affinity for sigma-1 receptors, which play crucial roles in neuroprotection and pain modulation. The optimized synthetic route achieved an impressive 78% yield, highlighting the compound's synthetic accessibility and potential for scale-up production.

In antimicrobial research, 3,3-dimethylmorpholine hydrochloride has shown promise as a scaffold for developing new classes of antibacterial agents. A recent patent application (WO2023051234) describes its incorporation into quaternary ammonium compounds exhibiting broad-spectrum activity against drug-resistant Gram-positive pathogens. The modified derivatives demonstrated minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) strains, while maintaining favorable cytotoxicity profiles in mammalian cell lines.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in ACS Omega (2024) revealed that 3,3-dimethylmorpholine hydrochloride exhibits optimal lipophilicity (clogP = 0.82) and polar surface area (PSA = 23.5 Ų) for blood-brain barrier penetration, making it particularly valuable for CNS drug discovery. These characteristics, combined with its stable crystalline form (melting point 198-201°C), contribute to its growing popularity in pharmaceutical formulation development.

Emerging applications in radiopharmaceuticals have further expanded the utility of 3,3-dimethylmorpholine hydrochloride. Researchers at the University of California recently reported its use as a chelating agent backbone for gallium-68 labeling in positron emission tomography (PET) tracers. The resulting complexes demonstrated excellent in vivo stability and tumor-targeting capabilities in preclinical models of neuroendocrine tumors, suggesting potential for clinical translation in cancer diagnostics.

Quality control and analytical method development for 3,3-dimethylmorpholine hydrochloride have seen significant advancements. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis described a validated HPLC method with charged aerosol detection (CAD) capable of quantifying the compound and its related substances with detection limits below 0.05%. This methodological improvement addresses previous challenges in impurity profiling and supports the compound's use in Good Manufacturing Practice (GMP)-compliant production processes.

Looking forward, the unique structural features of 3,3-dimethylmorpholine hydrochloride continue to inspire novel drug design strategies. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation and as a component of ionic liquids for enhanced drug solubility. These diverse applications underscore the compound's growing importance in modern pharmaceutical research and its potential to contribute to the development of next-generation therapeutics.